Cas no 2138056-71-8 (1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride)

• Product Name: 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride
• CAS No: 2138056-71-8
• MF: C₅H₈ClN₃O₃S
• MW: 225.653318405151
• CID: 5870025
• PubChem ID: 165500224
• Update Time: 2025-05-26

1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride
• EN300-1153573
• 2138056-71-8

• Inchi： 1S/C5H8ClN3O3S/c1-2-3-12-9-5(4-7-8-9)13(6,10)11/h4H,2-3H2,1H3
• InChI Key： OAWHXMVZVGVWNV-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=NN1OCCC)(=O)=O

Computed Properties

• Exact Mass: 224.9974900g/mol
• Monoisotopic Mass: 224.9974900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.5Ų

Additional information on 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride

Introduction to 1-Propoxy-1H-1,2,3-triazole-5-sulfonyl Chloride (CAS No. 2138056-71-8)

1-Propoxy-1H-1,2,3-triazole-5-sulfonyl chloride (CAS No. 2138056-71-8) is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are known for their biological activity and chemical stability. The sulfonyl chloride functional group further enhances its reactivity and utility in synthetic transformations.

The molecular formula of 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride is C₇H₉N₄O₃S, and its molecular weight is approximately 207.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its high reactivity makes it an excellent reagent for the synthesis of various functionalized triazoles and sulfonamides.

In the field of medicinal chemistry, 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride has been explored for its potential as a building block in the development of new drugs. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The sulfonyl chloride functional group can be readily converted into sulfonamides through nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of triazole-based compounds in drug discovery. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of triazole-containing compounds as potential inhibitors of protein-protein interactions (PPIs). The authors found that certain derivatives of 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride exhibited significant inhibitory activity against specific PPIs involved in cancer progression.

In addition to its applications in medicinal chemistry, 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride has also found use in materials science. Triazoles are known for their ability to form stable complexes with metal ions, which makes them useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride typically involves a multi-step process that begins with the formation of the triazole core through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. The resulting triazole is then functionalized with a propoxy group and finally converted into the sulfonyl chloride using an appropriate chlorinating agent such as thionyl chloride (SOCl₂). This synthetic route provides a scalable and efficient method for producing high-purity 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride.

The physical properties of 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride, such as its melting point and solubility characteristics, make it suitable for use in both laboratory-scale experiments and industrial processes. Its stability under various reaction conditions ensures that it can be stored and handled safely without significant degradation.

In conclusion, 1-propoxy-1H-1,2,3-triazole-5-sulfonyl chloride (CAS No. 2138056-71-8) is a valuable compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an excellent reagent for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.